Cas no 898778-47-7 (ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate)

• Product Name: ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate
• CAS No: 898778-47-7
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• MDL: MFCD02261397
• CID: 1948100
• PubChem ID: 24727548
• Update Time: 2025-08-04

ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(4-T-BUTYLPHENYL)-7-OXOHEPTANOATE
• ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate
• LogP
• ethyl 7-(4-tert-butylphenyl)-7-oxoheptanoate
• DTXSID30645766
• 898778-47-7
• MFCD02261397
• ETHYL7-(4-T-BUTYLPHENYL)-7-OXOHEPTANOATE
• AKOS016023032

• MDL： MFCD02261397
• Inchi： 1S/C19H28O3/c1-5-22-18(21)10-8-6-7-9-17(20)15-11-13-16(14-12-15)19(2,3)4/h11-14H,5-10H2,1-4H3
• InChI Key： WNRCSRWRVHITLT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 304.20400
• Monoisotopic Mass: 304.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.68040

Additional information on ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate

Comprehensive Overview of Ethyl 7-(4-tert-Butylphenyl)-7-oxo-heptanoate (CAS No. 898778-47-7)

Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate (CAS No. 898778-47-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance, and material science. This ester derivative, characterized by its unique tert-butylphenyl moiety, offers a versatile platform for synthetic applications. Its molecular structure, combining a heptanoate backbone with a ketone functional group, makes it a valuable building block for researchers exploring bioactive molecules and advanced materials.

In recent years, the demand for high-purity esters like Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly catalysts and low-waste processes to produce such compounds, aligning with global sustainability goals. The compound’s potential applications in cosmetic formulations and functional additives have also sparked interest, particularly in markets prioritizing clean-label ingredients and non-toxic alternatives.

The synthesis of Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate typically involves esterification reactions or Friedel-Crafts acylation, followed by purification steps to achieve the desired chemical purity. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to verify its structural integrity. Its CAS No. 898778-47-7 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance with international chemical standards.

From a commercial perspective, Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate is often sought after by manufacturers of specialty chemicals and research institutions. Its role as a precursor in the development of novel polymers and drug candidates underscores its importance in innovation-driven industries. Additionally, its olfactory properties make it a candidate for fine fragrance applications, where subtlety and stability are paramount.

As the scientific community continues to explore structure-activity relationships, compounds like Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate are likely to play a pivotal role in molecular design. Its compatibility with biodegradable matrices and controlled-release systems further expands its utility in biomedical engineering. For those searching "CAS 898778-47-7 suppliers" or "tert-butylphenyl derivatives uses," this compound represents a convergence of cutting-edge research and industrial applicability.

In conclusion, Ethyl 7-(4-tert-butylphenyl)-7-oxo-heptanoate (CAS No. 898778-47-7) exemplifies the synergy between organic synthesis and applied science. Its multifaceted applications, coupled with growing interest in sustainable chemistry, position it as a compound of enduring relevance. Whether for academic research or industrial innovation, this ester continues to inspire advancements across diverse scientific disciplines.